alpha-[4-Chlorophenyl]-1-methyl-4-piperidinemethanol

• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• IUPAC Name: (4-chlorophenyl)-(1-methylpiperidin-4-yl)methanol
• InChI: InChI=1S/C13H18ClNO/c1-15-8-6-11(7-9-15)13(16)10-2-4-12(14)5-3-10/h2-5,11,13,16H,6-9H2,1H3
• InChI Key: YBHNKRRWANFZPP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C(C2=CC=C(C=C2)Cl)O

Description

Alpha-[4-Chlorophenyl]-1-methyl-4-piperidinemethanol is a useful research compound. Its molecular formula is C13H18ClNO and its molecular weight is 239.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chlorophenyl 1-methylpiperidin-4-yl methanone 1.19 g (5 mmol) in 30 ml methanol was added in small portions sodium borohydride 0.378 g (10 mmol). The reaction mixture was stirred at room temperature for two hours, concentrated, added water and extracted with methylene chloride 2×50 ml. The combined organic solution was dried over sodium sulfate and concentrated to give 1.2 g of desired product in 98% yield.